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Compound of Interest

Compound Name: Lead oxide sulfate

CAS No.: 12036-76-9

Cat. No.: B080611

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lead compounds have historically been integral to the formulation of ceramic glazes, prized for

their ability to produce a brilliant, smooth, and durable finish at low firing temperatures.[1][2][3]

Lead oxide, in its various forms, acts as a powerful flux, initiating the melt of silica and other

glass-forming components of a glaze.[3][4] This document provides a detailed overview of the

application of lead compounds, with a focus on lead oxides and basic lead sulfate, in ceramic

glazes. It outlines the properties they impart, the significant health and safety concerns, and

detailed protocols for glaze preparation and lead release testing. While "lead oxide sulfate" is

not a standard term in ceramic literature, this document will address the use of lead oxides and

sulfates separately.
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The primary function of lead oxide (PbO) in a glaze is to lower the melting temperature of the

silica network.[3][4] This allows for the creation of glazes that mature at earthenware

temperatures (approximately 900-1100°C). Key properties imparted by lead include:

Low Melting Point: Lead is a strong flux, facilitating the formation of a glassy matrix at lower

temperatures than purely alkali-based fluxes.[4]

High Gloss and Brilliance: Lead glazes are renowned for their high refractive index, resulting

in a brilliant, reflective surface.

Smooth Finish: The low viscosity of molten lead glazes allows them to flow evenly over the

ceramic body, healing imperfections and producing a smooth surface.

Color Enhancement: Lead has the ability to brighten and enhance the appearance of

coloring oxides within the glaze.[4]

Health and Environmental Concerns
The use of lead in ceramic glazes presents significant health risks. If a glaze is not correctly

formulated, applied, and fired, lead can leach into food and beverages, particularly those that

are acidic.[1][2] Lead is a cumulative neurotoxin, and exposure can lead to severe health

problems, including developmental issues in children. Due to these risks, the use of lead in

tableware is heavily regulated in many countries.[5]

Safer alternatives to raw lead compounds have been developed, most notably lead bisilicate

frits. In these frits, the lead is chemically bonded into a glass matrix, which significantly reduces

its solubility and bioavailability.[1][2][6]

Quantitative Data on Lead Glaze Components
The following tables summarize the key components used in lead-based glazes and the

regulatory limits for lead leaching.
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Component
Chemical

Formula

Function in

Glaze

Typical

Concentration

Range (%)

Notes

Lead(II) oxide PbO Primary Flux 30-60
Also known as

Litharge.

Red Lead Pb₃O₄ Primary Flux 30-60

Decomposes to

PbO during

firing.

White Lead
2PbCO₃·Pb(OH)

₂
Primary Flux 30-60

Decomposes to

PbO during

firing.

Lead Bisilicate

Frit
PbO·2SiO₂ Primary Flux 40-85

A safer

alternative to raw

lead compounds.

[6]

Basic Lead

Sulfate

Variable (e.g.,

Pb₄O₃SO₄)

Flux and

Opacifier

Not well-

documented

Mentioned as a

historical

component, but

specific

formulations are

scarce.

Silica (Flint) SiO₂ Glass Former 20-50

The primary

component of the

glass matrix.

Kaolin (China

Clay)

Al₂O₃·2SiO₂·2H₂

O
Alumina Source 5-15

Provides

durability and

controls glaze

melt.

Coloring Oxides
e.g., CuO, CoO,

Fe₂O₃
Colorant 0.5-5

Impart color to

the glaze.
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Regulatory Body Ceramic Ware Type

Maximum Lead

Leaching Limit

(µg/mL)

Reference

US FDA Flatware 3.0 [5]

US FDA
Small Hollowware

(e.g., cups, mugs)
0.5

US FDA
Large Hollowware

(e.g., pitchers)
1.0

California Prop 65 All Tableware

Warning required if

leaching exceeds

specific levels

Experimental Protocols
Protocol for Preparation of a Simple Lead Oxide Glaze
This protocol describes the preparation of a basic lead oxide glaze for experimental purposes.

Extreme caution and appropriate personal protective equipment (PPE) are mandatory when

handling lead compounds.

Materials:

Lead(II) oxide (PbO) or Red Lead (Pb₃O₄)

Silica (325 mesh)

Kaolin

Distilled water

Bisque-fired ceramic test tiles

Equipment:

Digital scale (0.01g accuracy)
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Spatulas and weighing boats

Ball mill or mortar and pestle

Sieve (100 mesh)

Glaze application tools (brush, dipping tongs)

Electric kiln with proper ventilation

Personal Protective Equipment (respirator with P100 filter, safety glasses, lab coat, gloves)

Procedure:

Glaze Calculation: Formulate a simple glaze recipe. A starting point could be a eutectic

mixture of PbO and SiO₂, with a small addition of Al₂O₃ from kaolin for stability. For example:

60% PbO, 30% SiO₂, 10% Kaolin.

Weighing: Accurately weigh the dry ingredients in a well-ventilated area, wearing appropriate

PPE.

Mixing:

Dry Mixing: Thoroughly mix the dry powders.

Wet Mixing (Ball Milling): For a more homogeneous mixture, place the dry ingredients in a

ball mill with water (a starting point is a 1:1 ratio of dry material to water by weight). Mill for

at least one hour.

Wet Mixing (Mortar and Pestle): For smaller batches, the dry ingredients can be mixed

with water in a mortar and pestle to form a smooth slurry.

Sieving: Pass the glaze slurry through a 100-mesh sieve to remove any large particles and

ensure a consistent suspension.

Glaze Application: Apply the glaze to the bisque-fired test tiles using a consistent method

(e.g., dipping for a set time, brushing a specific number of coats).
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Drying: Allow the glazed tiles to dry completely before firing.

Firing:

Place the dried tiles in a well-ventilated electric kiln.

Fire to the desired temperature, typically between Cone 08 (955°C) and Cone 04

(1060°C).

Use a controlled firing schedule with a steady ramp-up and a natural cooling cycle.

Crucially, the kiln must be properly vented to the outside to remove any lead fumes that

may be generated.

Protocol for Lead Leaching Test (Modified from FDA
Method)
This protocol outlines a qualitative and semi-quantitative method for assessing lead release

from a fired glaze.

Materials:

Fired glazed ceramic pieces

4% (v/v) acetic acid solution

Deionized water

Lead test swabs or a lead test kit

Equipment:

Glass beakers or containers

Parafilm or other means to cover the containers

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma Mass Spectrometry

(ICP-MS) for quantitative analysis (optional, for advanced research)
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Procedure:

Cleaning: Thoroughly wash the fired ceramic pieces with a laboratory-grade detergent and

rinse with deionized water. Allow to air dry completely.

Leaching:

Place the ceramic piece in a clean glass container.

Fill the piece with a 4% acetic acid solution, ensuring the food-contact surfaces are fully

submerged.

Cover the container with parafilm to prevent evaporation.

Let the piece soak for 24 hours at room temperature.

Qualitative Analysis (Swab Test):

After 24 hours, decant the acetic acid solution.

Use a lead test swab according to the manufacturer's instructions on the surface of the

glaze that was in contact with the acid.

A color change indicates the presence of leachable lead.

Quantitative Analysis (for advanced labs):

The decanted acetic acid solution can be analyzed for lead concentration using AAS or

ICP-MS. This will provide a precise measurement of the amount of lead that has leached

from the glaze.

Visualizations
Diagram: Experimental Workflow for Lead Glaze
Preparation and Testing
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Glaze Preparation Application & Firing Leaching Test
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Soak in 4% Acetic Acid

(24 hours)
Analyze for Lead

(Swab Test or AAS/ICP-MS)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Lead Compounds in
Ceramic Glazes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080611/docs#application-notes-and-protocols-lead-
compounds-in-ceramic-glazes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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